Cas no 16190-12-8 (3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-pyrrolidinyl)-)

• Product Name: 3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-pyrrolidinyl)-
• CAS No: 16190-12-8
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• CID: 1342066
• PubChem ID: 728315
• Update Time: 2025-04-20

3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-pyrrolidinyl)-
• 4-chloro-2-phenyl-5-pyrrolidin-1-ylpyridazin-3-one
• ChemDiv3_001425
• Oprea1_787634
• 4-chloro-2-phenyl-5-(pyrrolidin-1-yl)pyridazin-3(2H)-one
• Z31197377
• 4-CHLORO-2-PHENYL-5-(PYRROLIDIN-1-YL)-2,3-DIHYDROPYRIDAZIN-3-ONE
• STK171897
• IDI1_020391
• SCHEMBL13219330
• AB00081965-01
• AKOS000425827
• BRD-K26537942-001-01-5
• Cambridge id 5347913
• AE-641/00401063
• HMS1477A17
• DTXSID10352502
• 16190-12-8
• 4-Chloro-2-phenyl-5-pyrrolidin-1-yl-2H-pyridazin-3-one
• 4-chloro-2-phenyl-5-(1-pyrrolidinyl)-3(2H)-pyridazinone

• Inchi： 1S/C14H14ClN3O/c15-13-12(17-8-4-5-9-17)10-16-18(14(13)19)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： ZBOHOTKHKIGTOL-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 275.08272
• Monoisotopic Mass: 275.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91